Cas no 1361311-46-7 (2-Amino-3-(trifluoromethyl)benzamide)

• Product Name: 2-Amino-3-(trifluoromethyl)benzamide
• CAS No: 1361311-46-7
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 4936619
• Update Time: 2025-08-05

2-Amino-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(trifluoromethyl)benzamide
• 2-Amino-3-(trifluoromethyl)benzamide

• Inchi： 1S/C8H7F3N2O/c9-8(10,11)5-3-1-2-4(6(5)12)7(13)14/h1-3H,12H2,(H2,13,14)
• InChI Key： TXLDKGNFMJUVSB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(N)=O)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-3-(trifluoromethyl)benzamide

Introduction to 2-Amino-3-(trifluoromethyl)benzamide (CAS No. 1361311-46-7) and Its Emerging Applications in Chemical Biology

2-Amino-3-(trifluoromethyl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1361311-46-7, is a fluorinated aromatic amide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl group and amino-substituted benzamide core, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-amino-3-(trifluoromethyl)benzamide incorporates a benzamide moiety, which is a well-established pharmacophore in medicinal chemistry. The presence of a trifluoromethyl group at the 3-position of the benzene ring enhances the lipophilicity and metabolic stability of the molecule, while also influencing its electronic properties. These features contribute to its potential as an intermediate in the synthesis of drugs targeting various biological pathways.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic profiles and enhanced binding affinity to biological targets. The trifluoromethyl group, in particular, is known to modulate the bioactivity of molecules by influencing their electronic distribution and hydrophobicity. This has led to its widespread incorporation into drug candidates across different therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 2-amino-3-(trifluoromethyl)benzamide is its versatility as a building block for medicinal chemists. The amide functionality provides a site for further derivatization, allowing researchers to modify its properties while retaining its core bioactivity. This flexibility has enabled the synthesis of numerous analogs with tailored pharmacological profiles, making it a promising candidate for drug discovery efforts.

Recent studies have highlighted the potential of 2-amino-3-(trifluoromethyl)benzamide in addressing unmet medical needs. For instance, researchers have explored its derivatives as inhibitors of enzymes involved in cancer progression. The trifluoromethyl group's ability to enhance binding interactions with target proteins has been particularly advantageous in developing molecules with high selectivity and potency. Additionally, computational modeling studies have suggested that modifications at the amino group could further optimize its pharmacokinetic properties.

The benzamide core of 2-amino-3-(trifluoromethyl)benzamide also plays a crucial role in its biological activity. Benzamides are known to interact with various biological targets, including proteases and transcription factors, making them valuable tools in drug development. By leveraging this scaffold, scientists have designed compounds that exhibit inhibitory effects on key enzymes implicated in inflammatory diseases and neurodegenerative disorders.

In addition to its applications in drug discovery, 2-amino-3-(trifluoromethyl)benzamide has found utility in biochemical research. Its structural features make it an excellent probe for studying enzyme mechanisms and protein-ligand interactions. Researchers have utilized this compound to gain insights into the function of enzymes such as cytochrome P450 monooxygenases, which are critical in drug metabolism.

The synthesis of 2-amino-3-(trifluoromethyl)benzamide involves multi-step organic reactions that highlight the expertise required in fluorinated chemistry. Advanced synthetic methodologies have been employed to introduce the trifluoromethyl group efficiently while maintaining high yields and purity. These techniques include metal-catalyzed cross-coupling reactions and directed functionalization strategies, which are essential for producing complex fluorinated aryl compounds.

The growing body of research on 2-amino-3-(trifluoromethyl)benzamide underscores its importance as a chemical entity with broad applications. As our understanding of fluorinated chemistry continues to evolve, new opportunities for utilizing this compound are likely to emerge. Future studies may explore its role in developing next-generation therapeutics targeting emerging infectious diseases or rare genetic disorders.

In conclusion, 2-amino-3-(trifluoromethyl)benzamide (CAS No. 1361311-46-7) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a cornerstone in the development of innovative bioactive molecules. As research progresses, this compound is expected to continue playing a pivotal role in advancing our understanding of disease mechanisms and discovering new treatments.